Cas no 957206-36-9 (Methyl 4-bromo-3-(trifluoromethoxy)benzoate)
957206-36-9 structure
Product Name:Methyl 4-bromo-3-(trifluoromethoxy)benzoate
CAS No:957206-36-9
MF:C9H6BrF3O3
MW:299.041352748871
MDL:MFCD26399912
CID:2126762
PubChem ID:59300634
Update Time:2025-09-26
Methyl 4-bromo-3-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-bromo-3-(trifluoromethoxy)benzoate
- 4-bromo-3-trifluoromethoxy-benzoic acid methyl ester
- XIKGXGNARLJTEO-UHFFFAOYSA-N
- 4-bromo-3-trifluoromethoxybenzoic acid methyl ester
- Benzoic acid, 4-bromo-3-(trifluoromethoxy)-, methyl ester
- Methyl 4-bromo-3-(trifluoromethoxy)benzoate
-
- MDL: MFCD26399912
- Inchi: 1S/C9H6BrF3O3/c1-15-8(14)5-2-3-6(10)7(4-5)16-9(11,12)13/h2-4H,1H3
- InChI Key: XIKGXGNARLJTEO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)OC)=CC=1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Topological Polar Surface Area: 35.5
Methyl 4-bromo-3-(trifluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M297560-5mg |
Methyl 4-Bromo-3-(trifluoromethoxy)benzoate |
957206-36-9 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M297560-10mg |
Methyl 4-Bromo-3-(trifluoromethoxy)benzoate |
957206-36-9 | 10mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M297560-50mg |
Methyl 4-Bromo-3-(trifluoromethoxy)benzoate |
957206-36-9 | 50mg |
$ 365.00 | 2022-06-04 | ||
| Alichem | A015009957-250mg |
Methyl 4-bromo-3-(trifluoromethoxy)benzoate |
957206-36-9 | 97% | 250mg |
$504.00 | 2023-08-31 | |
| Alichem | A015009957-500mg |
Methyl 4-bromo-3-(trifluoromethoxy)benzoate |
957206-36-9 | 97% | 500mg |
$839.45 | 2023-08-31 | |
| Alichem | A015009957-1g |
Methyl 4-bromo-3-(trifluoromethoxy)benzoate |
957206-36-9 | 97% | 1g |
$1490.00 | 2023-08-31 | |
| Matrix Scientific | 185279-5g |
4-Bromo-3-trifluoromethoxybenzoic acid methyl ester, 95% |
957206-36-9 | 95% | 5g |
$1816.00 | 2023-09-10 | |
| Enamine | EN300-195057-0.05g |
methyl 4-bromo-3-(trifluoromethoxy)benzoate |
957206-36-9 | 0.05g |
$252.0 | 2023-09-17 | ||
| Enamine | EN300-195057-0.1g |
methyl 4-bromo-3-(trifluoromethoxy)benzoate |
957206-36-9 | 0.1g |
$376.0 | 2023-09-17 | ||
| Enamine | EN300-195057-0.25g |
methyl 4-bromo-3-(trifluoromethoxy)benzoate |
957206-36-9 | 0.25g |
$538.0 | 2023-09-17 |
Methyl 4-bromo-3-(trifluoromethoxy)benzoate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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